Cas no 58260-83-6 (2,4,5-trimethylbenzonitrile)

• Product Name: 2,4,5-trimethylbenzonitrile
• CAS No: 58260-83-6
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 1609416
• PubChem ID: 24874649
• Update Time: 2025-10-30

2,4,5-trimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethylbenzonitrile
• 527823_ALDRICH
• ACMC-20aofd
• CTK5A8082
• 2,4,5-trimethyl-benzonitrile
• AC1MO0X9
• Durylsaeurenitril
• SureCN4203403
• X4597
• SCHEMBL4203403
• DTXSID30391796
• 2 4 5-Trimethylbenzonitrile 97
• 58260-83-6
• MFCD02683504
• 2,4,5-Trimethylbenzonitrile, 97%
• AKOS015889005

• MDL： MFCD02683504
• Inchi： 1S/C10H11N/c1-7-4-9(3)10(6-11)5-8(7)2/h4-5H,1-3H3
• InChI Key： VTCFOBGVVUVYHP-UHFFFAOYSA-N
• SMILES： N#CC1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 145.08923
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 57-61 °C (lit.)
• PSA: 23.79
• Solubility: Not available

2,4,5-trimethylbenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：
• Risk Phrases：20/21/22

Additional information on 2,4,5-trimethylbenzonitrile

Introduction to 2,4,5-trimethylbenzonitrile (CAS No. 58260-83-6)

2,4,5-trimethylbenzonitrile, with the chemical formula C₉H₁₁N, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a benzene ring substituted with three methyl groups at the 2, 4, and 5 positions, along with a nitrile group at the 1 position, imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry. This introduction explores the compound's properties, applications, and recent advancements in its utilization within the pharmaceutical and chemical industries.

The synthesis of 2,4,5-trimethylbenzonitrile typically involves the nitrilation of 2,4,5-trimethylbenzene (mesitylene) or through multi-step functionalization of simpler precursors. The compound's stability under various reaction conditions makes it a preferred choice for researchers aiming to develop complex molecular architectures. Its role as a building block in heterocyclic chemistry is particularly noteworthy, as it can be transformed into more intricate structures through cyclization or further substitution reactions.

In recent years, 2,4,5-trimethylbenzonitrile has garnered attention in the pharmaceutical sector due to its potential as a precursor for bioactive molecules. The nitrile group is a versatile functional handle that can be hydrolyzed to carboxylic acids or reduced to amides, facilitating the synthesis of pharmacophores found in various therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. Researchers have demonstrated that modifications at the methyl substituents can fine-tune the pharmacological activity of resulting compounds.

One of the most compelling aspects of 2,4,5-trimethylbenzonitrile is its utility in medicinal chemistry. The compound's ability to serve as a scaffold for drug discovery has led to several innovative approaches. A notable example involves its incorporation into kinase inhibitors, where the rigid aromatic core provides structural stability while the nitrile group participates in hydrogen bonding interactions with biological targets. These interactions are critical for achieving high binding affinity and selectivity in drug design.

The chemical industry also leverages 2,4,5-trimethylbenzonitrile for producing specialty chemicals and polymers. Its aromaticity and electron-withdrawing nature make it an excellent candidate for polymerization reactions that yield materials with enhanced thermal and mechanical properties. Recent studies have explored its use in synthesizing conductive polymers for electronic applications, highlighting its broad utility beyond traditional pharmaceuticals.

From an environmental perspective, the sustainable production of 2,4,5-trimethylbenzonitrile is an area of active research. Green chemistry principles have been applied to develop catalytic processes that minimize waste and energy consumption. For example, biocatalytic methods using engineered enzymes have shown promise in converting renewable feedstocks into this compound efficiently. Such advancements align with global efforts to reduce the environmental footprint of chemical manufacturing.

The spectroscopic and analytical characterization of 2,4,5-trimethylbenzonitrile is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring consistency in industrial applications and for guiding synthetic modifications during drug development.

In conclusion,2,4,5-trimethylbenzonitrile (CAS No. 58260-83-6) represents a cornerstone compound in modern chemical synthesis and pharmaceutical research. Its unique structural features enable diverse applications across multiple industries, from drug discovery to advanced materials science. As research continues to uncover new methodologies for its production and utilization,this compound will undoubtedly remain at the forefront of innovation in organic chemistry.